Cas no 83314-01-6 (Bryostatin 1)

• Product Name: Bryostatin 1
• CAS No: 83314-01-6
• MF: C₄₇H₆₈O₁₇
• MW: 905.032636642456
• CID: 725397
• PubChem ID: 24891991
• Update Time: 2025-05-24

Bryostatin 1 Chemical and Physical Properties

Names and Identifiers

• 2,4-Octadienoic acid,(1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(acetyloxy)-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-ylester, (2E,4E)-
• 2,4-Octadienoic acid,(1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(acetyloxy)-1,11,21-t...
• BRYOSTATIN 1
• Bryostatin 1,(1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(Acetyloxy)-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-
• (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(Acetyloxy)-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-Methoxy-2-oxoethylidene)-10,10,26,26-tetraMethyl-19-oxo-18,27,28,29-
• BRYO 1
• BRYOSTATIN
• bryostatin1,0
• bryostatine-1
• MFCD00893832
• (1S-(1R*,3R*,5Z,7S*,8E,11R*,12R*(2E,4E),13E,15R*,17S*(S*),21S*,23S*,25R*))-25-(Acetyloxy)-1,11,21-trihydroxy-17-(1-hydroxyethyl)-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo(21.3.1.13,7.111,15)nonacos-8-en-12-yl 2,4-octadienoate
• 37O2X55Y9E
• Bryostatin 1 - CAS 83314-01-6
• 83314-01-6
• BDBM50258529
• NSC-339555
• MJQUEDHRCUIRLF-TVIXENOKSA-N
• (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(acetyloxy)-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.1(3,7).1(11,15)]nonacos-8-en-12-yl (2E,4E)-octa-2,4-dienoate
• Bryostatin 1, >=99%, solid
• 2,4-Octadienoic acid, 25-(acetyloxy)-1,11,21-trihydroxy-17-(1-hydroxyethyl)-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo(21.3.1.13,7.111,15)nonacos-8-en-12-yl ester, (1S-(1R*,3R*,5Z,7S*,8E,11R*,12R*(2E,4E),13E,15R*,17S*(S*),21S*,23S*,25R*))-
• BMY-45618
• CHEMBL449158
• SCHEMBL182960
• 2,4-Octadienoic acid, (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(acetyloxy)-1,11,21-trihydroxy-17-((1R)-1-hydroxyethyl)-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo(21.3.1.13,7.111,15)nonacos-8-en-12-yl ester, (2E,4E)-
• BRN 4349157
• UNII-37O2X55Y9E
• NSC 339555
• (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-(Acetyloxy)-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl-(2E, 4E)-2,4-octadienoic acid ester
• Q27095907
• CHEBI:88353
• Bryostatin-1
• CS-0025440
• HY-105231
• [(1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-acetyloxy-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl] (2E,4E)-octa-2,4-dienoate
• BRYOSTATIN 1 [MI]
• BRYOSTATIN 1 [WHO-DD]
• DTXSID8046876
• NSC339555
• [(1S,3S,5Z,8E,11S,12S,13E,15S,17R,21R,23R,25S)-25-acetyloxy-1,11,21-trihydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl] (2E,4E)-octa-2,4-dienoate
• [(Z,E)-acetoxy-trihydroxy-[(1R)-1-hydroxyethyl]-bis(2-methoxy-2-oxo-ethylidene)-tetramethyl-oxo-[?]yl] (2E,4E)-octa-2,4-dienoate
• [25-Acetyloxy-1,11,21-trihydroxy-17-(1-hydroxyethyl)-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl] octa-2,4-dienoate
• FT-0774861
• BRYOSTATIN I
• B705008K112
• Bryostatin 1?
• Bryostatin 1

• MDL： MFCD00893832
• Inchi： 1S/C47H68O17/c1-10-11-12-13-14-15-39(51)62-43-31(22-41(53)58-9)21-34-25-37(28(2)48)61-42(54)24-32(50)23-35-26-38(59-29(3)49)45(6,7)46(55,63-35)27-36-19-30(20-40(52)57-8)18-33(60-36)16-17-44(4,5)47(43,56)64-34/h12-17,20,22,28,32-38,43,48,50,55-56H,10-11,18-19,21,23-27H2,1-9H3/b13-12+,15-14+,17-16+,30-20+,31-22+/t28-,32-,33+,34+,35-,36+,37-,38+,43+,46+,47-/m1/s1
• InChI Key： MJQUEDHRCUIRLF-TVIXENOKSA-N
• SMILES： O1[C@@H]2C[C@H](CC(=O)O[C@@H]([C@@H](C)O)C[C@@H]3C/C(=C\C(=O)OC)/[C@@H]([C@@](C(C)(C)C=C[C@H]4C/C(=C\C(=O)OC)/C[C@@H](C[C@]1(C(C)(C)[C@H](C2)OC(C)=O)O)O4)(O)O3)OC(/C=C/C=C/CCC)=O)O |t:26|

Computed Properties

• Exact Mass: 904.44600
• Monoisotopic Mass: 904.44565070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 64
• Rotatable Bond Count: 13
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 240

Experimental Properties

• Color/Form: White solid
• Density: 1.1245 (rough estimate)
• Melting Point: 230-235°
• Boiling Point: 716.44°C (rough estimate)
• Flash Point: 270.0±27.8 °C
• Refractive Index: 1.5940 (estimate)
• Solubility: DMSO: soluble
• PSA: 240.11000
• LogP: 4.27990
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Specific Rotation: D25 +34.1° (c = 0.044 in methanol)

Bryostatin 1 Security Information

• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： S22-S24/25
• RTECS：EH9455000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 0.038, 0.068 i.v. (Prendiville)
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives

Additional information on Bryostatin 1

Bryostatin 1 and CAS No. 83314-01-6: A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments

Bryostatin 1, a compound with the chemical identifier CAS No. 83314-01-6, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, derived from the bryozoan species Endothallus extremus, is a member of the polyether compound family and has been extensively studied for its pharmacological effects, particularly in the context of cancer therapy and immunomodulation.

The biochemical profile of Bryostatin 1 is characterized by its complex molecular structure, which includes a highly oxygenated polyether moiety. This structural feature contributes to its remarkable biological activity, making it a subject of intense interest for researchers exploring novel drug candidates. The compound's ability to interact with various cellular targets has led to investigations into its potential role in modulating signal transduction pathways, particularly those involved in cell growth and differentiation.

Recent studies have highlighted the anti-cancer properties of Bryostatin 1. Its mechanism of action involves the inhibition of protein kinase C (PKC), a key enzyme involved in multiple cellular processes, including proliferation, survival, and apoptosis. By modulating PKC activity, Bryostatin 1 has shown promise in preclinical models as a potential therapeutic agent for various types of cancer. Notably, research has demonstrated its efficacy in inhibiting the growth of tumor cells by disrupting their ability to form new blood vessels, a process known as angiogenesis.

In addition to its anti-cancer applications, Bryostatin 1 has been explored for its immunomodulatory effects. Studies have indicated that it can enhance the activity of immune cells, particularly T-lymphocytes, by activating transcription factors such as NF-κB. This activation leads to increased production of cytokines, which are essential for mounting an effective immune response against pathogens and abnormal cells. The immunostimulatory properties of Bryostatin 1 make it a promising candidate for therapeutic strategies aimed at boosting the body's natural defenses.

The synthesis and isolation of CAS No. 83314-01-6, or Bryostatin 1, present significant challenges due to its complex structure and limited natural abundance. Researchers have developed various synthetic routes to produce this compound in sufficient quantities for further study. These synthetic methods often involve multi-step organic transformations, including polyether ring formation and functional group modifications. Despite these challenges, advancements in synthetic chemistry have enabled the production of high-purity Bryostatin 1, facilitating more detailed biochemical and pharmacological investigations.

The pharmacokinetic profile of CAS No. 83314-01-6, or Bryostatin 1, is another area of active research. Early studies have shown that the compound exhibits rapid metabolism upon administration, which limits its bioavailability. However, recent developments in drug delivery systems have aimed at overcoming these limitations by encapsulating Bryostatin 1 within liposomes or nanoparticles. These formulations have demonstrated improved stability and prolonged circulation time in vivo, enhancing the compound's therapeutic potential.

Ethical considerations and regulatory challenges are also important aspects when evaluating the clinical development of compounds like CAS No. 83314-01-6. Due to its complexity and potential side effects, rigorous safety testing is required before it can be approved for human use. Clinical trials have been conducted to assess its safety profile and efficacy in patients with advanced cancers. While these trials have provided valuable insights into its therapeutic potential, further research is needed to optimize dosing regimens and minimize adverse effects.

The future direction of research on CAS No. 83314-01-6, or Bryostatin 1 , lies in elucidating its precise mechanisms of action and identifying new therapeutic applications. Advances in computational biology and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with improved pharmacological properties. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory findings into effective clinical treatments.

In conclusion, CAS No.
83314-01-6 ,
Bryostatin 1 , represents a significant advancement in pharmaceutical research due to its unique biochemical properties and potential therapeutic applications.

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